2-(3-amino-5-methyl-1H-pyrazol-1-yl)-N-methylacetamide
Overview
Description
2-(3-amino-5-methyl-1H-pyrazol-1-yl)-N-methylacetamide, also known as AMPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. AMPA is a pyrazolone derivative that has been synthesized using various methods, including condensation reactions and cyclization reactions.
Mechanism of Action
The mechanism of action of 2-(3-amino-5-methyl-1H-pyrazol-1-yl)-N-methylacetamide is not fully understood. However, it is known to bind to the this compound receptor, which is a type of ionotropic glutamate receptor. The binding of this compound to the receptor results in the influx of calcium ions into the cell, which leads to the activation of various signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been shown to enhance synaptic transmission, improve memory and learning, and induce apoptosis in cancer cells. However, the effects of this compound on humans are not fully understood.
Advantages and Limitations for Lab Experiments
2-(3-amino-5-methyl-1H-pyrazol-1-yl)-N-methylacetamide has several advantages for lab experiments, including its ability to enhance synaptic transmission and improve memory and learning in animal models. However, there are also limitations to its use, including its potential toxicity and the lack of understanding of its effects on humans.
Future Directions
There are several future directions for research on 2-(3-amino-5-methyl-1H-pyrazol-1-yl)-N-methylacetamide. One direction is to further investigate its potential therapeutic applications in various fields, including neuroscience, cancer research, and infectious disease research. Another direction is to study its mechanism of action and its effects on humans. Additionally, research could focus on developing new synthesis methods for this compound and its derivatives.
Scientific Research Applications
2-(3-amino-5-methyl-1H-pyrazol-1-yl)-N-methylacetamide has been studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and infectious disease research. In neuroscience, this compound has been shown to enhance synaptic transmission and improve memory and learning in animal models. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In infectious disease research, this compound has been shown to have antiviral and antibacterial properties.
properties
IUPAC Name |
2-(3-amino-5-methylpyrazol-1-yl)-N-methylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O/c1-5-3-6(8)10-11(5)4-7(12)9-2/h3H,4H2,1-2H3,(H2,8,10)(H,9,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOLIRTFPQDXTBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC(=O)NC)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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